Cas no 2384687-59-4 (7-Bromo-4-chloro-5-fluoroquinazoline)

• Product Name: 7-Bromo-4-chloro-5-fluoroquinazoline
• CAS No: 2384687-59-4
• MF: C₈H₃BrClFN₂
• MW: 261.478223085403
• CID: 6627344
• PubChem ID: 165120329
• Update Time: 2024-11-07

7-Bromo-4-chloro-5-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-5-fluoroquinazoline
• 2384687-59-4
• Quinazoline, 7-bromo-4-chloro-5-fluoro-
• AT41634

• Inchi： 1S/C8H3BrClFN2/c9-4-1-5(11)7-6(2-4)12-3-13-8(7)10/h1-3H
• InChI Key： CXFSTHGZJSFROJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(N=CN=C2C=1)Cl)F

Computed Properties

• Exact Mass: 259.91522g/mol
• Monoisotopic Mass: 259.91522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.836±0.06 g/cm3(Predicted)
• Boiling Point: 338.3±37.0 °C(Predicted)
• pka: 0.10±0.70(Predicted)